Cas no 1353946-01-6 (tert-Butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate)

• Product Name: tert-Butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate
• CAS No: 1353946-01-6
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• MDL: MFCD21098506
• CID: 2091136
• PubChem ID: 66569666
• Update Time: 2025-10-29

tert-Butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate
• tert-butyl N-[1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl]-N-methylcarbamate
• AKOS024463551
• [1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• AS-73907
• CS-0061663
• 1353946-01-6
• DB-310615
• W19354

• MDL： MFCD21098506
• Inchi： 1S/C17H28N4O3/c1-6-23-15-11-14(18-12-19-15)21-9-7-13(8-10-21)20(5)16(22)24-17(2,3)4/h11-13H,6-10H2,1-5H3
• InChI Key： GUGYEMMIFOQMPY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCN(C2C=C(N=CN=2)OCC)CC1)=O

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-Butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate

tert-Butyl (1-(6-Ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate (CAS No. 1353946-01-6) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a derivative of a piperidine ring, which is a six-membered saturated heterocyclic amine, and it incorporates a pyrimidine moiety, a six-membered aromatic ring with two nitrogen atoms. The presence of the tert-butyl group adds steric bulk, while the ethoxy substituent on the pyrimidine ring introduces electronic effects that can influence the compound's reactivity and biological activity.

The tert-butyl group is a common protecting group in organic synthesis, often used to prevent unwanted side reactions during complex molecule constructions. Its bulky nature can also play a role in steric hindrance, which is crucial in controlling the stereochemistry of reactions. The methyl carbamate group, on the other hand, is a versatile functional group that can participate in various chemical transformations, including nucleophilic substitutions and amidations.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrimidine ring is a key structural element in many biologically active compounds, including antiviral drugs and anticancer agents. The ethoxy substituent on the pyrimidine ring can modulate the electronic properties of the molecule, making it more amenable to interactions with biological targets.

From a synthetic perspective, the preparation of tert-butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate involves multi-step processes that showcase the ingenuity of modern organic synthesis. The construction of the piperidine ring typically begins with an alkylation or cyclization reaction, followed by functionalization to introduce the pyrimidine moiety. The introduction of the tert-butyl and methyl carbamate groups requires careful control over reaction conditions to ensure high yields and purity.

The application of this compound extends beyond traditional synthetic chemistry. Its unique structure makes it an ideal candidate for exploring supramolecular chemistry and self-assembling systems. Researchers have investigated its ability to form hydrogen bonds and other non-covalent interactions, which are essential for designing materials with specific physical and chemical properties.

In terms of spectroscopic analysis, this compound has been thoroughly studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These studies provide insights into its molecular structure, purity, and stability under various conditions. For instance, ¹H NMR spectroscopy has been instrumental in confirming the regiochemistry of substituents on the pyrimidine ring and piperidine framework.

Looking ahead, ongoing research aims to uncover new synthetic pathways for this compound that are more environmentally friendly and cost-effective. Green chemistry principles are being integrated into its synthesis to minimize waste and reduce reliance on hazardous reagents. Additionally, computational chemistry tools are being employed to predict its behavior in different chemical environments, aiding in the design of novel derivatives with enhanced properties.

In conclusion, tert-butyl (1-(6-ethoxypyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate is a multifaceted compound with significant potential in various fields of chemistry. Its complex structure offers ample opportunities for exploration in both academic research and industrial applications. As our understanding of its properties deepens through cutting-edge research methodologies, this compound continues to be a focal point for innovation in organic synthesis and materials science.